2-(3-Benzylpyrrolidin-1-yl)acetic acid

• IUPAC Name: 2-(3-benzylpyrrolidin-1-yl)acetic acid
• InChI: InChI=1S/C13H17NO2/c15-13(16)10-14-7-6-12(9-14)8-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,15,16)
• InChI Key: PDGWVOOBYRQPNU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CC2=CC=CC=C2)CC(=O)O
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol

Description

2-(3-Benzylpyrrolidin-1-yl)acetic acid is a pyrrolidine derivative featuring a benzyl substituent at the 3-position of the pyrrolidine ring and an acetic acid moiety at the 1-position. Pyrrolidine-based structures are commonly utilized in drug design for their conformational rigidity and ability to engage in hydrogen bonding, which can enhance target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Benzylpyrrolidin-1-yl)acetic acid typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through a cyclization reaction involving a suitable precursor, such as a 1,4-diamine.

Benzylation: The pyrrolidine ring is then benzylated using benzyl chloride in the presence of a base like sodium hydride or potassium carbonate.

Introduction of the Acetic Acid Moiety:

Industrial Production Methods

Industrial production of 2-(3-Benzylpyrrolidin-1-yl)acetic acid may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalysts and solvents are chosen to maximize yield and minimize waste.

Chemical Reactions Analysis

Types of Reactions

2-(3-Benzylpyrrolidin-1-yl)acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The benzyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like sodium azide (NaN3) or thiols (RSH) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of benzyl ketones or aldehydes.

Reduction: Formation of benzyl alcohols or amines.

Substitution: Formation of substituted benzyl derivatives.

Scientific Research Applications

2-(3-Benzylpyrrolidin-1-yl)acetic acid has several scientific research applications:

Chemistry: Used as an intermediate in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activity, including interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(3-Benzylpyrrolidin-1-yl)acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key parameters of 2-(3-Benzylpyrrolidin-1-yl)acetic acid with structurally related compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituents on Pyrrolidine Ring	Key Applications/Notes
2-(3-Benzylpyrrolidin-1-yl)acetic acid*	Not provided	C₁₃H₁₇NO₂	235.28	3-Benzyl	Research intermediate (inferred)
[(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid	1354003-62-5	C₁₈H₂₄N₂O₄	332.40	3-Benzyloxycarbonyl, isopropylamino	Chemical synthesis intermediate
2-(4-Bromo-6-methylpyridin-2-yl)acetic acid	1393541-31-5	C₈H₈BrNO₂	230.06	Pyridine ring with Br, Me substituents	Heterocyclic research
2-(Pyridin-3-yl)acetic acid	Not provided	C₇H₇NO₂	153.14	Pyridine ring	Acute toxicity (Category 4)

Key Observations:

Bulky substituents (e.g., benzyloxycarbonyl in CAS 1354003-62-5) increase molecular weight and may sterically hinder interactions with biological targets .

Limitations and Knowledge Gaps

• Data Availability : Direct experimental data (e.g., crystallographic structures, toxicity profiles) for 2-(3-Benzylpyrrolidin-1-yl)acetic acid is absent in the provided evidence. Structural insights rely on tools like SHELXL and ORTEP-3, which are widely used for small-molecule refinement and visualization .
• Biological Activity: The impact of stereochemistry (e.g., R vs. S configurations in benzyl-methyl-amino derivatives) on activity remains unexplored in the provided sources .